1-(3-Chlorophenyl)-3-(3-hydroxy-3-(naphthalen-1-yl)propyl)urea
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Description
1-(3-Chlorophenyl)-3-(3-hydroxy-3-(naphthalen-1-yl)propyl)urea is a useful research compound. Its molecular formula is C20H19ClN2O2 and its molecular weight is 354.83. The purity is usually 95%.
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Scientific Research Applications
Green Protocols in Polymer Synthesis
Mallakpour and Rafiee (2007) explored the synthesis of a novel urazole containing a 3-hydroxynaphthalene group and its subsequent reactions to produce urea derivatives. These derivatives were utilized as model compounds for polymerization studies, leading to the creation of new poly(urea-urethane)s (PUUs). This research demonstrated an efficient, fast, and environmentally friendly method for synthesizing PUUs using room temperature ionic liquids and microwave irradiation, highlighting the compound's application in green polymer synthesis protocols (Mallakpour & Rafiee, 2007).
Impact on Environmental Pollutants
Ren et al. (2021) investigated the effect of urea on the formation of chlorinated aromatic compounds in combustion flue gases, with a focus on how urea influences the emission of pollutants in waste incineration systems. This study sheds light on the complex interactions between urea and pollutants, offering insights into reducing harmful emissions through chemical manipulation (Ren et al., 2021).
Advances in Fluorescence Derivatisation
Frade et al. (2007) coupled 3-(Naphthalen-1-ylamino)propanoic acid with various amino acids to assess its potential as a fluorescent derivatising agent. The study identified strongly fluorescent amino acid derivatives, suggesting the use of similar naphthalene-containing compounds for biological assays and fluorescence studies (Frade et al., 2007).
Fluorescent Sensing of Metal Ions
Yang et al. (2006) synthesized a naphthalene derivative with two urea groups for the ratiometric detection of Cu(II) ions. This compound exhibited a significant red-shift in emission spectra upon complexation with Cu(II), demonstrating its potential as a highly selective fluorescent sensor for metal ions, which is crucial for environmental monitoring and chemical sensing applications (Yang et al., 2006).
Properties
IUPAC Name |
1-(3-chlorophenyl)-3-(3-hydroxy-3-naphthalen-1-ylpropyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O2/c21-15-7-4-8-16(13-15)23-20(25)22-12-11-19(24)18-10-3-6-14-5-1-2-9-17(14)18/h1-10,13,19,24H,11-12H2,(H2,22,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTHPDKYDGPCHPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(CCNC(=O)NC3=CC(=CC=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.